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Compound of Interest |

Compound Name: N-Methylaspartic acid

CAS No.: 17833-53-3

Cat. No.: B098143
Quick Reference: Physicochemical Profile

Parameter Specification

Molecular Weight 147.13 g/mol

Solubility (Water) ~30 mg/mL (~200 mM)

Solubility (PBS pH 7.2) ~10 mg/mL (Precipitation Risk High)

Storage (Powder) -20°C (Desiccated)

Storage (Stock Solution) -20°C (Aliquoted, 1 month max recommended)

Part 1: The Science of Solubilization (Core Directive)
The "Isoelectric Trap": Why Your NMDA Won't Dissolve

Q: I am trying to dissolve NMDA directly in PBS or culture media, but it precipitates. Why?
A: This is a classic issue derived from the zwitterionic nature of amino acid derivatives. NMDA
has an acidic side chain. In high-salt buffers like PBS or DMEM, the ionic strength and existing

buffering capacity can force the molecule near its isoelectric point or exceed the solubility
product constant (

), causing it to "crash out.”
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The Fix: Always create a concentrated master stock in pure water or a low-molarity base
(NaOH) before introducing it to a physiological buffer.

o Water: Sufficient for stocks up to ~100 mM.[1]

e 1M NaOH: Required for highly concentrated stocks (>100 mM) to deprotonate the carboxyl
groups, driving solubility.

Diagram 1: Solvent Selection Decision Tree

Use this logic flow to determine the correct solvent system for your experimental concentration.
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Caption: Logic flow for selecting the appropriate solvent based on required stock concentration

to prevent precipitation.

Part 2: Validated Preparation Protocols
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Protocol A: Standard 100 mM Aqueous Stock
(Recommended)

Best for general in vitro applications where pH shock to cells must be minimized.

Calculate: For 10 mL of 100 mM stock, you need 147.1 mg of NMDA.
o Weigh: Measure 147.1 mg of NMDA into a sterile 15 mL conical tube.
» Dissolve: Add 8 mL of sterile Milli-Q water. Vortex vigorously.

o Note: If the solution remains cloudy, the pH may be too low. Add 1M NaOH dropwise
(approx. 10-20 pL) until clear.

¢ Volume Adjustment: Bring final volume to 10 mL with sterile water.

 Sterilization: Pass through a 0.22 um PES (Polyethersulfone) syringe filter. Nylon filters are
also acceptable.

» Aliquot: Dispense 100-500 pL aliquots into sterile microcentrifuge tubes.

o Store: Freeze immediately at -20°C.

Protocol B: High-Concentration Stock (500 mM)

Used for in vivo microinjections where volume must be minimized.

Weigh: Measure quantity for 500 mM.

Solvent: Do not use pure water. Start with 0.5 volume of 1M NaOH.

Titrate: Vortex. If precipitate persists, add more NaOH dropwise.

Neutralize (Carefully): Once dissolved, check pH. If pH > 8.0, back-titrate carefully with dilute
HCl to pH ~7.2-7.4, but stop immediately if cloudiness reappears.

Part 3: Troubleshooting & FAQs
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Stability & Storage[1][3][4][5][6][7]

Q: Can | refreeze my NMDA stock after thawing? A: No. NMDA is physically stable, but
repeated freeze-thaw cycles create microscopic concentration gradients and ice crystal
formation that can precipitate the solute.

e The Rule: Thaw once, use, and discard the remainder.
o The Fix: Aliquot stocks into single-use volumes (e.g., 50 uL) during preparation.

Q: How long is the stock solution stable at -20°C? A: 1 Month (Conservative) to 3 Months
(Practical). While the chemical structure of NMDA is robust, agqueous solutions are prone to:

» Microbial growth: Even at -20°C, slow enzymatic degradation can occur if not sterile.
o Evaporation/Sublimation: In poorly sealed tubes, water loss leads to concentration drift.

 Verification: If you see any crystals or floaters upon thawing, discard the vial.

Experimental Application

Q: I added my stock to the cell culture media, and the media turned yellow/cloudy. A: You likely
caused a pH shift or salt precipitation.

e Mechanism: If you used a NaOH-solubilized stock, the high pH might react with the phenol
red in the media (turning it purple/pink) or cause calcium/magnesium salts in the media to
precipitate (cloudiness).

¢ Solution: Dilute the stock 1:10 in sterile PBS before adding it to the media to buffer the pH
shock.

Q: My dose-response curve is shifting to the right (lower potency). Is my stock degrading? A: It
is more likely a solubility issue than chemical degradation. If the stock was not fully solubilized
(micro-crystals present), the effective concentration is lower than calculated.

o Test: Centrifuge your thawed stock at 10,000 x g for 5 minutes. If a pellet forms, your
concentration was inaccurate.
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Diagram 2: Troubleshooting Precipitation in Assays
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Caption: Diagnostic flow for identifying the cause of precipitation when adding NMDA stock to
experimental media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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